1,2,3,4,5,6,7,8-Octafluoro-9-(pentafluorophenyl)-fluorene

• CAS No.: 63264-80-2
• Molecular Formula: C19HF13
• Molecular Weight: 476.2 g/mol
• IUPAC Name: 1,2,3,4,5,6,7,8-octafluoro-9-(2,3,4,5,6-pentafluorophenyl)-9H-fluorene
• InChI: InChI=1S/C19HF13/c20-7-2-1(6-11(24)17(30)19(32)18(31)12(6)25)3-5(4(2)9(22)15(28)13(7)26)10(23)16(29)14(27)8(3)21/h1H
• InChI Key: GLQWBYAOHPDZJH-UHFFFAOYSA-N
• Canonical SMILES: C1(C2=C(C3=C1C(=C(C(=C3F)F)F)F)C(=C(C(=C2F)F)F)F)C4=C(C(=C(C(=C4F)F)F)F)F

Description

1,2,3,4,5,6,7,8-Octafluoro-9-(pentafluorophenyl)-fluorene is a useful research compound. Its molecular formula is C19HF13 and its molecular weight is 476.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4.5 g (0.009 moles) of 1,2,3,4,5,6,7,8-octafluoro-9-hydroxy-9-(pentafluorophenyl)fluorene (XII), prepared as described in the preceeding example 7, are added to 25 ml (0.26 moles) of PBr3 and heated to 110° C. for 30 minutes in an inert atmosphere. The reaction mass is hydrolyzed in ice, extracted with ethyl ether, the extract is washed with an aqueous solution (10%) of NaHCO3, dried on sodium sulfate, filtered and dried. The residue is purified by chromatography on a silica gel column (eluant: petroleum ether/methylene chloride, 98/2), obtaining, after evaporation of the pure fractions, 3,61 g of white crystalline product (yield 84%).

Synthesis routes and methods III

Procedure details

4.5 g (0.009 moles) of 1,2,3,4,5,6,7,8-octafluoro-9-hydroxy-9-(pentafluorophenyl)fluorene thus prepared, are added to 25 ml (0.26 moles) of PBr3 and heated to 1100C for 30 minutes in an inert atmosphere. The reaction mass is hydrolyzed in ice, extracted with ethyl ether, the extract is washed with an aqueous solution (10%) of NaHCO3, dried on sodium sulfate, filtered and dried. The residue is purified by chromatography on a silica gel column (eluant: petroleum ether/methylene chloride, 98/2), obtaining, after evaporation of the pure fractions, 3.61 g of white crystalline product corresponding to the desired product having formula (VI) (yield 84%) (characterization by means of 1H-NMR and